Cas no 1335056-85-3 (2-{(tert-butoxy)carbonylamino}-5-methylpyridine-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-methylpyridine-3-carboxylic acid
• CAS No: 1335056-85-3
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD31536339
• CID: 5683536
• PubChem ID: 165891089
• Update Time: 2025-10-27

2-{(tert-butoxy)carbonylamino}-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-25975271
• 2-{[(tert-butoxy)carbonyl]amino}-5-methylpyridine-3-carboxylic acid
• 1335056-85-3
• 2-{(tert-butoxy)carbonylamino}-5-methylpyridine-3-carboxylic acid

• MDL： MFCD31536339
• Inchi： 1S/C12H16N2O4/c1-7-5-8(10(15)16)9(13-6-7)14-11(17)18-12(2,3)4/h5-6H,1-4H3,(H,15,16)(H,13,14,17)
• InChI Key： YKKUFFOPVJHYLR-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CC(C)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-methylpyridine-3-carboxylic acid

2-{(tert-butoxy)carbonylamino}-5-methylpyridine-3-carboxylic acid: A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-5-methylpyridine-3-carboxylic acid, identified by the CAS number 1335056-85-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that offer versatile functional groups. The presence of the tert-butoxy carbonyl amino group and the methyl group on the pyridine ring makes this compound a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure allows for the exploration of its pharmacokinetic properties, making it a promising candidate for therapeutic agents. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the context of peptide synthesis and medicinal chemistry. The tert-butoxy carbonyl amino group, often abbreviated as Boc, is a well-known protecting group in peptide chemistry, which adds to the compound's utility in this field.

The synthesis of 2-{(tert-butoxy)carbonylamino}-5-methylpyridine-3-carboxylic acid involves a series of carefully designed reactions that ensure high purity and yield. The starting materials typically include pyridine derivatives and appropriate reagents for introducing the Boc group and methyl substituent. The reaction conditions are optimized to minimize side reactions and maximize selectivity, ensuring that the final product meets the stringent requirements of modern pharmaceutical research.

In terms of physical properties, this compound exhibits a melting point that is consistent with its molecular weight and structural complexity. Its solubility in common organic solvents has been studied extensively, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are critical for its application in drug delivery systems and formulation development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed potential interactions with key protein targets, suggesting its role in modulating cellular pathways. Furthermore, in vitro assays have demonstrated its ability to inhibit specific enzymes, highlighting its potential as a lead compound for developing novel therapeutics.

The application of this compound extends beyond pharmaceuticals. It has been explored as a building block in organic synthesis, where its functional groups provide opportunities for constructing complex molecular architectures. The methyl group on the pyridine ring enhances its reactivity in certain transformations, making it a versatile starting material for synthesizing heterocyclic compounds.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-methylpyridine-3-carboxylic acid is a multifaceted compound with significant implications in organic chemistry and drug discovery. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing scientific knowledge and developing innovative solutions in various fields.